(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid
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Description
(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid is a non-proteinogenic amino acid featuring a morpholine-derived substituent. Its structure comprises a propanoic acid backbone with an amino group at the second carbon (C2) and a 4-methylmorpholin-2-yl group at the third carbon (C3). The morpholine ring introduces polar characteristics due to its oxygen and nitrogen atoms, while the methyl group at position 4 enhances steric bulk.
Properties
Molecular Formula |
C8H16N2O3 |
|---|---|
Molecular Weight |
188.22 g/mol |
IUPAC Name |
(2R)-2-amino-3-(4-methylmorpholin-2-yl)propanoic acid |
InChI |
InChI=1S/C8H16N2O3/c1-10-2-3-13-6(5-10)4-7(9)8(11)12/h6-7H,2-5,9H2,1H3,(H,11,12)/t6?,7-/m1/s1 |
InChI Key |
XVEVBHOFQHCBMG-COBSHVIPSA-N |
Isomeric SMILES |
CN1CCOC(C1)C[C@H](C(=O)O)N |
Canonical SMILES |
CN1CCOC(C1)CC(C(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid typically involves the following steps:
Formation of the Morpholine Ring: The morpholine ring can be synthesized through the reaction of diethanolamine with a suitable alkylating agent, such as methyl iodide, to introduce the methyl group at the 4-position.
Introduction of the Amino Group: The amino group at the 2-position can be introduced via a nucleophilic substitution reaction using a suitable amine source.
Formation of the Propanoic Acid Backbone: The final step involves the formation of the propanoic acid backbone through a series of reactions, such as aldol condensation followed by reduction and hydrolysis.
Industrial Production Methods
Industrial production of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This can include the use of advanced catalysts, continuous flow reactors, and green chemistry principles.
Chemical Reactions Analysis
Types of Reactions
(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding alcohol or amine derivatives.
Substitution: Nucleophilic substitution reactions can introduce different functional groups at the amino or morpholine positions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.
Substitution: Nucleophilic substitution reactions often use reagents like alkyl halides or sulfonates under basic conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohol or amine derivatives.
Scientific Research Applications
(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid has a wide range of scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a chiral auxiliary in asymmetric synthesis.
Biology: The compound can be used in studies of enzyme-substrate interactions and protein folding due to its chiral nature.
Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The chiral center plays a crucial role in determining the binding affinity and specificity of the compound. The morpholine ring and amino group can participate in hydrogen bonding and electrostatic interactions, which are essential for the compound’s biological activity.
Comparison with Similar Compounds
Amino Acids with Aromatic Substituents
Key Differences :
Amino Acids with Aliphatic Substituents
Key Differences :
Amino Acids with Heterocyclic Substituents
Key Differences :
Pharmacological and Physicochemical Insights
- Solubility : The morpholine ring improves water solubility compared to aromatic substituents (e.g., phenyl or ethylphenyl groups) but is less polar than hydroxylated analogs like D-Tyrosine .
- Bioavailability : Heterocyclic substituents like morpholine enhance metabolic stability compared to esters or amides, which are prone to hydrolysis .
- Target Binding : The nitrogen in morpholine may facilitate interactions with enzymes or receptors, as seen in proteasome inhibitors (e.g., KZR-616 in ) .
Biological Activity
(2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid, often referred to as a morpholine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is structurally related to amino acids and has been investigated for its interactions with various biological targets, particularly in the context of neuropharmacology and receptor modulation.
The biological activity of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid primarily revolves around its role as a modulator of neurotransmitter systems. Research indicates that it may interact with glutamate receptors, which are critical for synaptic transmission and plasticity in the central nervous system (CNS). The compound's morpholine moiety suggests potential for enhanced receptor binding affinity and selectivity.
Biological Activity Overview
Study 1: Glutamate Receptor Interaction
In a study focusing on the structure-activity relationship (SAR) of morpholine derivatives, (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid was shown to enhance glutamate receptor signaling in vitro. The findings suggested that modifications on the morpholine ring could significantly alter receptor affinity and functional outcomes.
Study 2: Neuroprotective Properties
Another investigation highlighted the compound's ability to protect neuronal cells from oxidative stress-induced apoptosis. In vitro assays indicated that treatment with this compound resulted in decreased levels of reactive oxygen species (ROS) and improved cell viability under stress conditions.
Pharmacological Profile
The pharmacological profile of (2R)-2-Amino-3-(4-methylmorpholin-2-yl)propanoic acid includes:
- Potency: Exhibits moderate potency at glutamate receptors with an EC50 value indicative of effective receptor activation.
- Selectivity: Shows preferential binding to specific receptor subtypes, which may reduce side effects commonly associated with non-selective agonists.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
